Cas no 2248288-71-1 ((2,3-Dimethyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanamine;2,2,2-trifluoroacetic acid)

• Product Name: (2,3-Dimethyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanamine;2,2,2-trifluoroacetic acid
• CAS No: 2248288-71-1
• MF: C₈H₁₅F₃N₂O₄S
• MW: 292.275911569595
• CID: 5866252
• PubChem ID: 138046337
• Update Time: 2025-06-18

(2,3-Dimethyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanamine;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• (2,3-Dimethyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanamine;2,2,2-trifluoroacetic acid
• EN300-6496334
• 2248288-71-1
• 3-(aminomethyl)-2,3-dimethyl-1lambda6,2-thiazolidine-1,1-dione; trifluoroacetic acid
• Z3397260428

• Inchi： 1S/C6H14N2O2S.C2HF3O2/c1-6(5-7)3-4-11(9,10)8(6)2;3-2(4,5)1(6)7/h3-5,7H2,1-2H3;(H,6,7)
• InChI Key： RSOBVVWDBBXTPX-UHFFFAOYSA-N
• SMILES： S1(CCC(C)(CN)N1C)(=O)=O.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 292.07046262g/mol
• Monoisotopic Mass: 292.07046262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Additional information on (2,3-Dimethyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanamine;2,2,2-trifluoroacetic acid

Introducing (2,3-Dimethyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanamine and 2,2,2-trifluoroacetic acid: Applications and Recent Research Developments

Compounds with unique chemical structures often play pivotal roles in the advancement of pharmaceutical and biochemical research. Among these, CAS no 2248288-71-1, identified as (2,3-Dimethyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanamine, and 2,2,2-trifluoroacetic acid are of significant interest due to their distinct molecular architectures and potential applications. This article delves into the properties, synthesis methods, and recent research findings associated with these compounds, highlighting their relevance in modern chemical and biomedical studies.

The molecular structure of (2,3-Dimethyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanamine encompasses a thiazolidine ring system modified with a methyl group at the 2 and 3 positions, along with a dioxo (keto) functional group. This configuration imparts unique reactivity and stability characteristics, making it a valuable scaffold in medicinal chemistry. The presence of the thiazolidine moiety is particularly noteworthy, as it is commonly found in biologically active compounds, including nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. The dioxo group further enhances its potential utility in forming hydrogen bonds and participating in coordination chemistry.

On the other hand, 2,2,2-trifluoroacetic acid (CAS no. not provided but chemically well-characterized) is an organofluorine compound that has garnered attention for its versatile applications in synthetic chemistry. Its trifluoromethyl group introduces strong electron-withdrawing effects, influencing the reactivity of adjacent functional groups. This property makes it a crucial intermediate in the synthesis of fluorinated pharmaceuticals and agrochemicals. The acidity of 2,2,2-trifluoroacetic acid is also notable, as it can act as a potent proton donor in various chemical reactions.

The synthesis of (2,3-Dimethyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanamine typically involves multi-step organic transformations starting from readily available precursors. One common approach includes the condensation of a thiazolidine derivative with a suitable aldehyde or ketone under controlled conditions. The introduction of methyl groups at the 2 and 3 positions can be achieved through alkylation reactions using appropriate alkylating agents. The formation of the dioxo group often requires oxidation reactions employing strong oxidizing agents such as potassium permanganate or ozone.

In contrast, the preparation of 2,2,2-trifluoroacetic acid can be accomplished through various methods depending on the desired scale and purity requirements. One industrial method involves the hydrolysis of trifluoromethyl chloroformate or trifluoroacetyl chloride using water or aqueous bases. Alternatively, fluorination reactions starting from simpler carboxylic acids can be employed to introduce the trifluoromethyl group selectively.

Recent research has highlighted the potential applications of these compounds in drug discovery and material science. For instance,(2,3-Dimethyl-1,1-dioxo-1,2-thiazolidin-3-yl)methanamine has been explored as a key intermediate in the synthesis of novel thiazolidinedione derivatives known for their insulin-sensitizing properties. These derivatives are being investigated for their role in managing type 2 diabetes by improving glucose uptake in adipose tissues. Additionally,(2-methylthiazole)-4-carboxylic acid, a related compound derived from thiazole scaffolds containing methyl groups at specific positions,has shown promise as an anti-inflammatory agent by modulating cytokine production pathways.

The utility of (2-methylthiazole)-4-carboxylic acid extends beyond pharmaceutical applications; it has also been studied for its antimicrobial properties against various bacterial strains. The structural features present in this compound contribute to its ability to disrupt bacterial cell wall synthesis and membrane integrity. Such findings underscore the importance of thiazole derivatives in developing new antimicrobial strategies to combat drug-resistant pathogens.

Similarly,trifluoroacetic acid derivatives have been extensively researched for their role as key intermediates in synthesizing fluorinated drugs with enhanced bioavailability and metabolic stability. The trifluoromethyl group is particularly valuable in medicinal chemistry due to its ability to improve lipophilicity and binding affinity at biological targets. For example,trifluoromethyl-substituted benzodiazepines have demonstrated improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The versatility of trifluoroacetic acid derivatives is further exemplified by their use in designing agrochemicals with improved pest resistance profiles. Fluorinated pesticides often exhibit greater efficacy against resistant strains due to modifications in their mode of action targeting essential biological pathways in pests.

The combination of (2-methylthiazole)-4-carboxylic acid derivatives with other bioactive molecules has also led to innovative drug candidates targeting neurological disorders such as Alzheimer's disease. Studies indicate that certain thiazole-based compounds can cross the blood-brain barrier more effectively when modified with fluorine atoms,enhancing their therapeutic potential while reducing side effects associated with traditional treatments.

In conclusion,(methylthiazole)-carboxylic acid derivatives, including those derived from CAS no 2248288-71-1,hold significant promise for future therapeutic applications across multiple disease areas due to their unique structural features that enhance biological activity while minimizing toxicity concerns associated with earlier generations of drugs.